Cas no 39017-76-0 (Erbium,tris[1,7,7-trimethyl-3-(trifluoroacetyl-kO)bicyclo[2.2.1]heptan-2-onato-kO]- (9CI))

• Product Name: Erbium,tris[1,7,7-trimethyl-3-(trifluoroacetyl-kO)bicyclo[2.2.1]heptan-2-onato-kO]- (9CI)
• CAS No: 39017-76-0
• MF: C₃₆H₄₅ErF₉O₆
• MW: 911.9835460186
• CID: 297079
• PubChem ID: 138395324
• Update Time: 2025-04-19

Erbium,tris[1,7,7-trimethyl-3-(trifluoroacetyl-kO)bicyclo[2.2.1]heptan-2-onato-kO]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Erbium,tris[1,7,7-trimethyl-3-(trifluoroacetyl-kO)bicyclo[2.2.1]heptan-2-onato-kO]- (9CI)
• erbium,(1S,2E,4R)-4,7,7-trimethyl-2-(2,2,2-trifluoro-1-hydroxyethylidene)bicyclo[2.2.1]heptan-3-one
• 39017-76-0
• (1R,3E,4S)-1,7,7-Trimethyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)bicyclo[2.2.1]heptan-2-one--erbium (3/1)
• DTXSID40746036

• Inchi： 1S/3C12H15F3O2.Er/c3*1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15;/h3*6,17H,4-5H2,1-3H3;/b3*9-7+;/t3*6-,11+;/m111./s1
• InChI Key： COWNJRXIYSQDDV-PSMAIOHISA-N
• SMILES： [Er].FC(/C(=C1\C([C@]2(C)CC[C@H]\1C2(C)C)=O)/O)(F)F.FC(/C(=C1\C([C@]2(C)CC[C@H]\1C2(C)C)=O)/O)(F)F.FC(/C(=C1\C([C@]2(C)CC[C@H]\1C2(C)C)=O)/O)(F)F

Computed Properties

• Exact Mass: 910.237544g/mol
• Monoisotopic Mass: 910.237544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• Rotatable Bond Count: 0
• Complexity: 1460
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: 240 °C(lit.)

Erbium,tris[1,7,7-trimethyl-3-(trifluoroacetyl-kO)bicyclo[2.2.1]heptan-2-onato-kO]- (9CI) Security Information

• WGK Germany：3